Cas no 1898147-24-4 (3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1898147-24-4
• MF: C₁₀H₅F₂NO₄
• MW: 241.147809743881
• CID: 6452068
• PubChem ID: 136952292
• Update Time: 2025-10-30

3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• 1898147-24-4
• EN300-1797385

• Inchi： 1S/C10H5F2NO4/c11-4-1-5(9(14)6(12)2-4)7-3-8(10(15)16)17-13-7/h1-3,14H,(H,15,16)
• InChI Key： MKRBYSAZLCYATF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1C=C(C(=O)O)ON=1)F

Computed Properties

• Exact Mass: 241.01866396g/mol
• Monoisotopic Mass: 241.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1898147-24-4)

3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1898147-24-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of five-membered heterocycles containing oxygen and nitrogen atoms, which are known for their diverse biological activities. The presence of difluoro and hydroxyphenyl substituents enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and bioavailability. Researchers are particularly interested in 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid as a building block for designing novel small-molecule inhibitors and bioconjugates. Its structural features make it a promising candidate for targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

The synthesis of CAS No. 1898147-24-4 typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization is performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with industry standards.

One of the trending topics in the scientific community is the role of fluorinated heterocycles in sustainable chemistry. 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid aligns with this focus, as researchers investigate its potential in green synthesis and catalysis. Additionally, its applications in biomedical imaging and drug delivery systems are being explored, addressing the growing need for precision medicine.

From an industrial perspective, the scalability of CAS No. 1898147-24-4 is a critical consideration. Companies are investing in process optimization and cost-effective production methods to meet the rising demand. Regulatory compliance, including REACH and GMP guidelines, is also a priority to ensure safe handling and commercialization.

In summary, 3-(3,5-difluoro-2-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1898147-24-4) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and alignment with contemporary research trends make it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative solutions across multiple industries.